BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: High-Fidelity Mold Creation
Using Cavex Cream Alginate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cavex

Cat. No.: B1169322

Introduction

Cavex Cream Alginate is an irreversible hydrocolloid impression material widely utilized in
dental and research applications for creating detailed and accurate molds.[1][2] Its high
precision, ease of use, and quick setting times make it a suitable choice for applications
requiring high-fidelity anatomical replication.[3][4][5] These application notes provide a
comprehensive protocol for researchers, scientists, and drug development professionals to
achieve optimal results when creating high-fidelity molds with Cavex Cream Alginate. The
material is known for its smooth, creamy consistency upon mixing, which allows for excellent
detail reproduction of up to 5um.[3][4][5]

Material Composition and Properties

Cavex Cream Alginate is a powder primarily composed of alginate, calcium sulfate, and fillers.
[1][6] When mixed with water, a chemical reaction is initiated, leading to the formation of an
elastic gel.[6][7] The material is dust-free, which minimizes airborne particles during handling
and mixing.[6][8] It is available in both Normal Set and Fast Set formulations to accommodate
different procedural requirements.[1][8]

Quantitative Data Summary

The following table summarizes the key quantitative specifications for Cavex Cream Alginate.
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Property Normal Set Fast Set Unit Source(s)
Detail . . e
m
Reproduction H
Powder/Water
_ 21.2/46 21.2/46 g/ ml [9]
Ratio
Mixing Time 30 20 seconds 9]
Total Working ) 1 minute 20 ]
i 2 minutes min:sec 9]
Time seconds
o 1 minute 30 i .
Time in Mouth 1 minute min:sec [9]
seconds
Total Setting 3 minutes 30 2 minutes 20 )
) min:sec [1][9]
Time seconds seconds
) ] Up to 48 hours Up to 48 hours
Dimensional ) ]
- (with proper (with proper hours [1][3]
Stability
storage) storage)
Shelf Life 5 5 years [4115]

Experimental Protocol: Creating a High-Fidelity
Mold

This protocol outlines the step-by-step procedure for creating a high-fidelity mold using Cavex
Cream Alginate.

1. Materials and Equipment:

e Cavex Cream Alginate powder

 Distilled or deionized water at room temperature (21-23°C)[8]
» Flexible rubber mixing bowl

» Rigid spatula
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Measuring scoop (provided with the product)

Measuring beaker (provided with the product)

Impression tray or custom mold housing

Timer

. Preparation:

Ensure all materials are at room temperature. Variations in water temperature will affect the
working and setting times; colder water will prolong the times, while warmer water will
shorten them.[1][9]

Fluff the Cavex Cream Alginate powder by shaking the container or bag before dispensing.
[1][10]

Use the provided scoop to measure the desired amount of powder. Do not compress the
powder in the scoop; level it off for an accurate measurement.[1][10]

Use the provided beaker to measure the corresponding volume of water. The standard ratio
is 21.2 grams of powder to 46 ml of water.[1][9]

. Mixing Procedure:

Add the measured water to the flexible rubber mixing bowl.

Add the measured powder to the water.

Begin mixing immediately and vigorously with the rigid spatula. Use a figure-eight motion,
pressing the spatula against the sides of the bowl to ensure a smooth, homogeneous, and
creamy consistency, free of lumps.[1]

The mixing time is critical: mix for 30 seconds for Normal Set and 20 seconds for Fast Set.[9]

. Loading the Impression Tray:

Immediately after mixing, load the alginate mixture into the impression tray or mold housing.
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e Smooth the surface of the alginate with a wet finger to create an even surface.[1][9]
5. Creating the Impression:

» For in vivo applications, have the subject rinse their mouth with warm water prior to tray
insertion.[1][9]

o Seat the loaded tray in the desired location with gentle, firm pressure.

o Hold the tray steady without movement until the material has fully set. Movement during
gelation can introduce internal stresses and inaccuracies.[7]

e The material should remain in place for 1 minute and 30 seconds for Normal Set and 1
minute for Fast Set.[9]

6. Demolding and Post-Processing:

e Once the setting time has elapsed, remove the impression with a single, quick motion to
minimize distortion.[1][7][11]

e Immediately rinse the mold under cold running water to remove any residues.[1][9]

¢ Gently shake off excess water, but do not blow-dry the surface, as this can cause
dehydration and shrinkage. The surface should remain moist.[1][9]

7. Storage and Casting:
o For optimal dimensional stability, it is recommended to pour the cast immediately.[9]

« If immediate pouring is not possible, store the impression in a sealed plastic bag with a few
drops of water to maintain a 100% humidity environment.[9]

e The plaster or gypsum model should be made within 48 hours of taking the impression.[1]
[12]

Workflow and Process Visualization

The following diagram illustrates the key stages of the high-fidelity mold creation protocol.
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Figure 1: Experimental Workflow for High-Fidelity Mold Creation

Click to download full resolution via product page

Caption: Experimental Workflow for High-Fidelity Mold Creation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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